ferric chlorin
ferric chlorin
Brand Name:
Vulcanchem
CAS No.:
117828-53-2
VCID:
VC0040510
InChI:
InChI=1S/C33H38N4O4.Fe/c1-16-17(2)26-15-30-33(6,7)20(5)27(37-30)13-25-19(4)22(9-11-32(40)41)29(36-25)14-28-21(8-10-31(38)39)18(3)24(35-28)12-23(16)34-26;/h12-15,20H,8-11H2,1-7H3,(H4,34,35,36,37,38,39,40,41);/q;+3/p-3
SMILES:
[H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3]
Molecular Formula:
C33H35FeN4O4
Molecular Weight:
607.5 g/mol
ferric chlorin
CAS No.: 117828-53-2
Main Products
VCID: VC0040510
Molecular Formula: C33H35FeN4O4
Molecular Weight: 607.5 g/mol
CAS No. | 117828-53-2 |
---|---|
Product Name | ferric chlorin |
Molecular Formula | C33H35FeN4O4 |
Molecular Weight | 607.5 g/mol |
IUPAC Name | 3-[18-(2-carboxylatoethyl)-3,7,8,12,12,13,17-heptamethyl-13H-porphyrin-21,22-diid-2-yl]propanoate;hydron;iron(3+) |
Standard InChI | InChI=1S/C33H38N4O4.Fe/c1-16-17(2)26-15-30-33(6,7)20(5)27(37-30)13-25-19(4)22(9-11-32(40)41)29(36-25)14-28-21(8-10-31(38)39)18(3)24(35-28)12-23(16)34-26;/h12-15,20H,8-11H2,1-7H3,(H4,34,35,36,37,38,39,40,41);/q;+3/p-3 |
Standard InChIKey | SLYZIQLDWVTYHU-UHFFFAOYSA-K |
SMILES | [H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3] |
Canonical SMILES | [H+].CC1C2=CC3=NC(=CC4=C(C(=C([N-]4)C=C5C(=C(C(=CC(=N2)C1(C)C)[N-]5)C)C)C)CCC(=O)[O-])C(=C3C)CCC(=O)[O-].[Fe+3] |
Synonyms | ferric chlorin iron(III) chlorin |
PubChem Compound | 164051 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume